Cas no 1246455-97-9 (4-Benzyl-5-phenyl-1,4-oxazepane)

• Product Name: 4-Benzyl-5-phenyl-1,4-oxazepane
• CAS No: 1246455-97-9
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• CID: 1093248
• PubChem ID: 66718543
• Update Time: 2025-07-14

4-Benzyl-5-phenyl-1,4-oxazepane Chemical and Physical Properties

Names and Identifiers

• 4-Benzyl-5-phenyl-1,4-oxazepane
• SCHEMBL537320
• 1246455-97-9
• GKPQJIRRUNMGPP-UHFFFAOYSA-N
• 4-Benzyl-5-phenyl-[1,4]oxazepane
• 1,4-Oxazepine, hexahydro-5-phenyl-4-(phenylmethyl)-

• Inchi： 1S/C18H21NO/c1-3-7-16(8-4-1)15-19-12-14-20-13-11-18(19)17-9-5-2-6-10-17/h1-10,18H,11-15H2
• InChI Key： GKPQJIRRUNMGPP-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)C(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 267.162314293g/mol
• Monoisotopic Mass: 267.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.5Ų

Additional information on 4-Benzyl-5-phenyl-1,4-oxazepane

Introduction to 4-Benzyl-5-phenyl-1,4-oxazepane (CAS No. 1246455-97-9)

4-Benzyl-5-phenyl-1,4-oxazepane (CAS No. 1246455-97-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazepanes, which are heterocyclic compounds characterized by a seven-membered ring containing one oxygen and one nitrogen atom. The unique structural features of 4-Benzyl-5-phenyl-1,4-oxazepane make it a promising candidate for various therapeutic applications, particularly in the areas of neurology and oncology.

The chemical structure of 4-Benzyl-5-phenyl-1,4-oxazepane consists of a benzyl group attached to the 4-position and a phenyl group at the 5-position of the oxazepane ring. These substituents contribute to the compound's stability and biological activity. The benzyl group enhances lipophilicity, facilitating better cellular penetration, while the phenyl group provides additional aromatic interactions that can influence binding affinity to specific receptors or enzymes.

Recent studies have explored the potential of 4-Benzyl-5-phenyl-1,4-oxazepane as a modulator of GABA receptors, which are crucial for neurotransmission in the central nervous system (CNS). GABA receptors play a key role in regulating neuronal excitability and are implicated in various neurological disorders such as epilepsy, anxiety disorders, and sleep disorders. Research has shown that 4-Benzyl-5-phenyl-1,4-oxazepane exhibits selective binding to GABA-A receptors, suggesting its potential as an anxiolytic or anticonvulsant agent.

In addition to its neuropharmacological properties, 4-Benzyl-5-phenyl-1,4-oxazepane has also been investigated for its anticancer potential. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, 4-Benzyl-5-phenyl-1,4-oxazepane has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes it a promising lead compound for the development of novel anticancer drugs.

The synthesis of 4-Benzyl-5-phenyl-1,4-oxazepane typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the condensation of a benzaldehyde derivative with an appropriate amine followed by cyclization to form the oxazepane ring. The choice of reagents and reaction conditions is critical for achieving high yields and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to synthesizing this compound.

The pharmacokinetic properties of 4-Benzyl-5-phenyl-1,4-oxazepane have been studied extensively to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Benzyl-5-phenyl-1,4-oxazepane in treating various conditions. Preliminary results from phase I trials have indicated that this compound is well-tolerated with minimal side effects at therapeutic doses. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

In conclusion, 4-Benzyl-5-phenyl-1,4-oxazepane (CAS No. 1246455-97-9) is a versatile compound with promising applications in both neuropharmacology and oncology. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of its biological activity and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.